51-66-1

N-(4-Methoxyphenyl)acetamide

In Stock

• CAS RN:
• 51-66-1

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-7(11)10-8-3-5-9(12-2)6-4-8/h3-6H,1-2H3,(H,10,11)

• InChIKey:
• XVAIDCNLVLTVFM-UHFFFAOYSA-N

• Methacetin is a member of the class of acetamides that is paracetamol in which the hydrogen of phenolic hydroxy group has been replaced by a methyl group. It is a member of acetamides and an aromatic ether. It derives from a p-anisidine and a paracetamol.

4-(Isonicotinoylamino)benzoic acid

In Stock

• CAS RN:
• 5651-66-1

• Formula:
• C13H10N2O3

• InChI:
• InChI=1S/C13H10N2O3/c16-12(9-5-7-14-8-6-9)15-11-3-1-10(2-4-11)13(17)18/h1-8H,(H,15,16)(H,17,18)

• InChIKey:
• SFDOUCZRVOYGNG-UHFFFAOYSA-N

• 4-(Isonicotinoylamino)benzoic acid is a useful research compound. Its molecular formula is C13H10N2O3 and its molecular weight is 242.23 g/mol. The purity is usually 95%.

2-[(2,4-Dinitrophenyl)methanesulfonyl]-1,3-benzothiazole

Usually In Stock

• CAS RN:
• 76151-66-1

• Formula:
• C14H9N3O6S2

• InChI:
• InChI=1S/C14H9N3O6S2/c18-16(19)10-6-5-9(12(7-10)17(20)21)8-25(22,23)14-15-11-3-1-2-4-13(11)24-14/h1-7H,8H2

• InChIKey:
• GXJUFAGQVNYNAK-UHFFFAOYSA-N

• 2-[(2,4-Dinitrophenyl)methanesulfonyl]-1,3-benzothiazole is a useful research compound. Its molecular formula is C14H9N3O6S2 and its molecular weight is 379.4 g/mol. The purity is usually 95%.

N~1~-[(Furan-3-yl)methyl]ethane-1,2-diamine

Usually In Stock

• CAS RN:
• 89851-66-1

• Formula:
• C7H12N2O

• InChI:
• InChI=1S/C7H12N2O/c8-2-3-9-5-7-1-4-10-6-7/h1,4,6,9H,2-3,5,8H2

• InChIKey:
• MVZOCQCWSANBLU-UHFFFAOYSA-N

• N~1~-[(Furan-3-yl)methyl]ethane-1,2-diamine is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.

[(2R,3R,4S,5S)-5-(7-acetamido-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-3,4-diacetyloxyoxolan-2-yl]methyl acetate

Usually In Stock

• CAS RN:
• 13351-66-1

• Formula:
• C18H21N5O8

• InChI:
• InChI=1S/C18H21N5O8/c1-7(24)21-18-14-12(19-6-20-18)13(22-23-14)16-17(30-10(4)27)15(29-9(3)26)11(31-16)5-28-8(2)25/h6,11,15-17H,5H2,1-4H3,(H,22,23)(H,19,20,21,24)/t11-,15-,16+,17-/m1/s1

• InChIKey:
• BEZIBQDJYRIKGG-KLWIRTJPSA-N

• [(2R,3R,4S,5S)-5-(7-acetamido-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-3,4-diacetyloxyoxolan-2-yl]methyl acetate is a useful research compound. Its molecular formula is C18H21N5O8 and its molecular weight is 435.4 g/mol. The purity is usually 95%.

1-(4-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 288251-66-1

• Formula:
• C11H9FN2O2

• InChI:
• InChI=1S/C11H9FN2O2/c1-7-6-10(11(15)16)13-14(7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)

• InChIKey:
• VYEZQNYDNQBJNA-UHFFFAOYSA-N

• 1-(4-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H9FN2O2 and its molecular weight is 220.2 g/mol. The purity is usually 95%.

Ethyl 5-(2-methoxyacetamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-66-1

• Formula:
• C19H19N3O6S

• InChI:
• InChI=1S/C19H19N3O6S/c1-4-28-19(25)16-13-10-29-17(20-14(23)9-26-2)15(13)18(24)22(21-16)11-5-7-12(27-3)8-6-11/h5-8,10H,4,9H2,1-3H3,(H,20,23)

• InChIKey:
• CFBPQJFHXLBBIO-UHFFFAOYSA-N

• Ethyl 5-(2-methoxyacetamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C19H19N3O6S and its molecular weight is 417.44. The purity is usually 95%.

2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-3-methylpentanoic acid

Usually In Stock

• CAS RN:
• 869651-66-1

• Formula:
• C13H16N2O4S

• InChI:
• InChI=1S/C13H16N2O4S/c1-3-8(2)11(13(16)17)14-12-9-6-4-5-7-10(9)20(18,19)15-12/h4-8,11H,3H2,1-2H3,(H,14,15)(H,16,17)

• InChIKey:
• LKZYYAIUVDNNSB-UHFFFAOYSA-N

• 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-3-methylpentanoic acid is a useful research compound. Its molecular formula is C13H16N2O4S and its molecular weight is 296.34. The purity is usually 95%.

Ethyl 2,2-dimethyl-4-(3,5-dimethylphenyl)-4-oxobutyrate

In Stock

• CAS RN:
• 898751-66-1

• Formula:
• C16H22O3

• InChI:
• InChI=1S/C16H22O3/c1-6-19-15(18)16(4,5)10-14(17)13-8-11(2)7-12(3)9-13/h7-9H,6,10H2,1-5H3

• InChIKey:
• NWUAUQNKRBUHLA-UHFFFAOYSA-N

• Ethyl 2,2-dimethyl-4-(3,5-dimethylphenyl)-4-oxobutyrate is a useful research compound. Its molecular formula is C16H22O3 and its molecular weight is 262.34 g/mol. The purity is usually 95%.

Ethyl chloro(5-oxopyrrolidin-2-ylidene)acetate

Usually In Stock

• CAS RN:
• 652151-66-1

• Formula:
• C8H10ClNO3

• InChI:
• InChI=1S/C8H10ClNO3/c1-2-13-8(12)7(9)5-3-4-6(11)10-5/h2-4H2,1H3,(H,10,11)

• InChIKey:
• BFRSUJOWDFMEHA-UHFFFAOYSA-N

• Ethyl chloro(5-oxopyrrolidin-2-ylidene)acetate is a useful research compound. Its molecular formula is C8H10ClNO3 and its molecular weight is 203.62 g/mol. The purity is usually 95%.

2-(PDE-I-dimer)-1,2,9,9a-tetrahydrocyclopropa(c)benz(e)indol-4-one

• CAS RN:
• 149251-66-1

• Formula:
• C8H3BrF4O

• 2-(PDE-I-dimer)-1,2,9,9a-tetrahydrocyclopropa(c)benz(e)indol-4-one, also known as 2-(PDE-I-dimer)-1,2,9,9a-tetrahydrocyclopropa(c)benz(e)indol-4-one, is a useful research compound. Its molecular formula is C8H3BrF4O. The purity is usually 95%.

(4-Fluoro-3-(thiophen-3-yl)phenyl)methanamine

In Stock

• CAS RN:
• 1483551-66-1

• Formula:
• C11H10FNS

• InChI:
• InChI=1S/C11H10FNS/c12-11-2-1-8(6-13)5-10(11)9-3-4-14-7-9/h1-5,7H,6,13H2

• InChIKey:
• IERWRHHDYMGZRC-UHFFFAOYSA-N

• (4-Fluoro-3-(thiophen-3-yl)phenyl)methanamine is a useful research compound. Its molecular formula is C11H10FNS and its molecular weight is 207.27 g/mol. The purity is usually 95%.

3-[4-(5-Fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]piperidin-2-one

In Stock

• CAS RN:
• 2379951-66-1

• Formula:
• C19H22FN5O

• InChI:
• InChI=1S/C19H22FN5O/c20-16-17(14-5-2-1-3-6-14)22-13-23-18(16)25-11-9-24(10-12-25)15-7-4-8-21-19(15)26/h1-3,5-6,13,15H,4,7-12H2,(H,21,26)

• InChIKey:
• MLJLLVPBGAZMGS-UHFFFAOYSA-N

• 3-[4-(5-Fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]piperidin-2-one is a useful research compound. Its molecular formula is C19H22FN5O and its molecular weight is 355.417. The purity is usually 95%.

2,3-Dibromo-4-methylaniline

Usually In Stock

• CAS RN:
• 1315451-66-1

• Formula:
• C7H7Br2N

• InChI:
• InChI=1S/C7H7Br2N/c1-4-2-3-5(10)7(9)6(4)8/h2-3H,10H2,1H3

• InChIKey:
• DHYIHBHQKUMCIO-UHFFFAOYSA-N

• 2,3-Dibromo-4-methylaniline is a useful research compound. Its molecular formula is C7H7Br2N and its molecular weight is 264.94 g/mol. The purity is usually 95%.